3,4-Diacetoxy-benzenesulphonyl chloride

• CAS RN: 77156-65-1
• Molecular Formula: C10H9ClO6S
• Molecular Weight: 292.69 g/mol
• IUPAC Name: (2-acetyloxy-4-chlorosulfonylphenyl) acetate
• InChI: InChI=1S/C10H9ClO6S/c1-6(12)16-9-4-3-8(18(11,14)15)5-10(9)17-7(2)13/h3-5H,1-2H3
• InChI Key: GDNBGLDESPTVQB-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC1=C(C=C(C=C1)S(=O)(=O)Cl)OC(=O)C

Description

3,4-Diacetoxy-benzenesulphonyl chloride is a useful research compound. Its molecular formula is C10H9ClO6S and its molecular weight is 292.69 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of the crude, 3,4-diacetoxy benzene sulphonic acid (0.83 g) in a mixture of sulpholane (1.5 ml) and acetonitrile (1.5 ml) was added at room temperature successively N,N-dimethylacetamide (75 μl), triethylamine (0.85 ml) and phosphorus oxychloride (1.1 ml). The reaction mixture was thereafter heated for 15 minutes at 70° C., cooled, poured onto water and extracted with CH2Cl2. The extract was dried over magnesium sulphate, concentrated and chromatographed on silica gel (50 g). Elution with CH2Cl2 gave 0.65 g (74%) of the title compound as a white solid. NMR in CDCl3 : 2.33(s,6H); 7.29(d,1H); 7.90(s,1H); 7.95(dd,1H).